Cas no 349494-86-6 (1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid diethyl ester)

• Product Name: 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid diethyl ester
• CAS No: 349494-86-6
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5195275
• Update Time: 2026-03-05

1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid diethyl ester
• 1H-Pyrazole-3,5-dicarboxylic acid, 1-ethyl-, 3,5-diethyl ester
• diethyl 1-ethyl-1H-pyrazole-3,5-dicarboxylate

• Inchi： 1S/C11H16N2O4/c1-4-13-9(11(15)17-6-3)7-8(12-13)10(14)16-5-2/h7H,4-6H2,1-3H3
• InChI Key： VWOCDEWCYJVZGE-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(OCC)=O)=CC(C(OCC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid diethyl ester

Recent Advances in the Study of 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid diethyl ester (CAS: 349494-86-6)

1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid diethyl ester (CAS: 349494-86-6) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the design of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

The compound's structural features, including the presence of ester groups and a pyrazole core, make it a valuable scaffold for medicinal chemistry. Researchers have utilized 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid diethyl ester as a precursor in the synthesis of various heterocyclic compounds with potential therapeutic applications. Recent publications have demonstrated its role in the development of novel anti-inflammatory, anticancer, and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of selective COX-2 inhibitors, showcasing its utility in designing next-generation anti-inflammatory drugs.

In addition to its pharmacological applications, 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid diethyl ester has been investigated for its physicochemical properties and stability under various conditions. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its structure and purity. Furthermore, computational studies have provided insights into its molecular interactions and binding affinities, aiding in the rational design of derivatives with enhanced biological activity. These findings underscore the compound's importance as a building block in drug discovery.

Recent advancements in synthetic methodologies have also improved the efficiency and scalability of producing 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid diethyl ester. Green chemistry approaches, including solvent-free reactions and catalytic processes, have been explored to minimize environmental impact while maintaining high yields. A 2024 study in Organic Process Research & Development highlighted an optimized synthetic route that reduced waste generation and improved cost-effectiveness, making the compound more accessible for large-scale pharmaceutical applications.

Looking ahead, ongoing research is expected to further elucidate the compound's potential in addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications. As the field continues to evolve, 1-Ethyl-1H-pyrazole-3,5-dicarboxylic acid diethyl ester remains a promising candidate for the development of innovative therapeutics, reinforcing its significance in chemical biology and drug discovery.